Cas no 1235080-21-3 (N-(1-hydroxycyclopentyl)methylnaphthalene-1-sulfonamide)

• Product Name: N-(1-hydroxycyclopentyl)methylnaphthalene-1-sulfonamide
• CAS No: 1235080-21-3
• MF: C₁₆H₁₉NO₃S
• MW: 305.391963243485
• CID: 6127622
• PubChem ID: 49718112
• Update Time: 2025-06-07

N-(1-hydroxycyclopentyl)methylnaphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-hydroxycyclopentyl)methylnaphthalene-1-sulfonamide
• N-[(1-hydroxycyclopentyl)methyl]naphthalene-1-sulfonamide
• F5857-6279
• AKOS024524643
• N-((1-hydroxycyclopentyl)methyl)naphthalene-1-sulfonamide
• 1235080-21-3

• Inchi： 1S/C16H19NO3S/c18-16(10-3-4-11-16)12-17-21(19,20)15-9-5-7-13-6-1-2-8-14(13)15/h1-2,5-9,17-18H,3-4,10-12H2
• InChI Key： GEXVORYRLMPZCN-UHFFFAOYSA-N
• SMILES： C1(S(NCC2(O)CCCC2)(=O)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 305.10856464g/mol
• Monoisotopic Mass: 305.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.8Ų

Additional information on N-(1-hydroxycyclopentyl)methylnaphthalene-1-sulfonamide

Professional Introduction to N-(1-hydroxycyclopentyl)methylnaphthalene-1-sulfonamide (CAS No: 1235080-21-3)

N-(1-hydroxycyclopentyl)methylnaphthalene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1235080-21-3, represents a unique molecular structure that combines a cyclopentyl moiety with a naphthalene sulfonamide backbone. The presence of both hydroxyl and sulfonamide functional groups makes this molecule particularly intriguing for its potential applications in drug discovery and molecular research.

The structural framework of N-(1-hydroxycyclopentyl)methylnaphthalene-1-sulfonamide consists of a naphthalene ring substituted with a sulfonamide group at the 1-position, which is further modified by an N-(1-hydroxycyclopentyl)methyl side chain. This configuration imparts specific chemical properties that make it a valuable candidate for various biochemical interactions. The hydroxyl group, in particular, is known for its ability to form hydrogen bonds, which can enhance the compound's solubility and binding affinity to biological targets.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties, making them a cornerstone in medicinal chemistry. The incorporation of a cyclopentyl group into the sulfonamide structure introduces additional conformational flexibility, which can be exploited to optimize binding interactions with enzymes and receptors.

One of the most compelling aspects of N-(1-hydroxycyclopentyl)methylnaphthalene-1-sulfonamide is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have been exploring its utility in generating derivatives with enhanced pharmacological profiles. For instance, modifications to the cyclopentyl ring or the naphthalene sulfonamide core can lead to compounds with improved metabolic stability, reduced toxicity, or increased target specificity.

The naphthalene ring itself is a versatile scaffold that has been extensively studied for its role in various biological processes. Its aromaticity and planar structure allow it to interact favorably with hydrophobic pockets in proteins, making it an excellent candidate for designing small-molecule inhibitors. When combined with the sulfonamide group, which is known for its ability to modulate enzyme activity, N-(1-hydroxycyclopentyl)methylnaphthalene-1-sulfonamide emerges as a promising candidate for therapeutic intervention.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Molecular docking studies have suggested that N-(1-hydroxycyclopentyl)methylnaphthalene-1-sulfonamide may interact with several key targets involved in cancer progression and inflammation. These findings have opened up new avenues for further investigation into its potential as a lead compound for drug development.

In addition to its pharmaceutical applications, this compound has shown promise in material science and chemical biology. Its unique structural features make it an interesting candidate for designing novel materials with specific optical or electronic properties. Furthermore, its ability to interact with biological molecules suggests potential uses in biochemical assays and drug screening platforms.

The synthesis of N-(1-hydroxycyclopentyl)methylnaphthalene-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.

As our understanding of molecular interactions continues to evolve, so does the potential of compounds like N-(1-hydroxycyclopentyl)methylnaphthalene-1-sulfonamide. Ongoing research is focused on elucidating its mechanism of action and identifying new therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential in translating these findings into tangible benefits for patients worldwide.

The future prospects for this compound are bright, thanks to its unique structural features and versatile biological activities. By leveraging cutting-edge technologies and innovative approaches, researchers are poised to unlock new possibilities in drug discovery and molecular medicine. N-(1-hydroxycyclopentyl)methylnaphthalene-1-sulfonamide stands as a testament to the power of interdisciplinary collaboration and the relentless pursuit of scientific excellence.